Cas no 65041-92-1 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,8,15-triacetate, (3a,4b,8a)-)

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,8,15-triacetate, (3a,4b,8a)-
• CAS No: 65041-92-1
• MF: C₂₁H₂₈O₉
• MW: 424.441627502441
• CID: 506609
• PubChem ID: 13879996
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,8,15-triacetate, (3a,4b,8a)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,8,15-triacetate, (3a,4b,8a)-
• 8-Acetylneosolaniol
• neosolaniol
• 8-acetoxyneosolaniol
• 8-acetyl-neosolaniol
• LS-157022
• neosolaniol 8-monoacetate
• Neosolaniol monoacetate
• NP-002480
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,8,15-triacetate, (3alpha,4beta,8alpha)-
• 3-Hydroxy-4beta,8-alpha,15-triacetoxy-12,13-epoxytrichothec-9-ene
• 2X9JH5APS4
• Trichothec-9-ene, 12,13-epoxy-4-beta,8-alpha,15-triacetoxy-3-alpha-hydroxy-
• Trichothec-9-ene-3-alpha,4-beta,8-alpha,15-tetrol, 12,13-epoxy-, 4,8,15-triacetate
• CHEBI:203948
• UNII-2X9JH5APS4
• 4-beta,8-alpha,15-Triacetoxy-3-alpha-hydroxy-12,13-epoxytrichothec-9-ene
• [(1S,2R,4S,7R,9R,10R,11S,12S)-4,11-diacetyloxy-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
• 65041-92-1
• CHEMBL152165
• Neosoloaniol monoacetate
• 3 alpha hydroxy-4 beta,8 alpha,15-triacetoxy-12,13-epoxytrichothec-9-ene
• DTXSID00983581
• SCHEMBL19971591
• 3-Hydroxy-12,13-epoxytrichothec-9-ene-4,8,15-triyl triacetate

• Inchi： 1S/C21H28O9/c1-10-6-15-20(8-26-11(2)22,7-14(10)28-12(3)23)19(5)17(29-13(4)24)16(25)18(30-15)21(19)9-27-21/h6,14-18,25H,7-9H2,1-5H3/t14-,15+,16+,17+,18+,19+,20+,21-/m0/s1
• InChI Key： BIQPSTSCCIEMEI-HXZSLLSJSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 424.173332
• Monoisotopic Mass: 424.173332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: -0.3

Experimental Properties

• Density: 1.2458 (rough estimate)
• Boiling Point: 451.88°C (rough estimate)
• Flash Point: 174.1°C
• Refractive Index: 1.6230 (estimate)
• PSA: 120.89000
• LogP: 0.66650

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,8,15-triacetate, (3a,4b,8a)- Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes